Cas no 2137917-84-9 (5-(Aminomethyl)-3-[(tert-butoxy)carbonyl]-3-azabicyclo[3.1.0]hexane-1-carboxylic acid)

• Product Name: 5-(Aminomethyl)-3-[(tert-butoxy)carbonyl]-3-azabicyclo[3.1.0]hexane-1-carboxylic acid
• CAS No: 2137917-84-9
• MF: C₁₂H₂₀N₂O₄
• MW: 256.298203468323
• CID: 6513455
• PubChem ID: 165458066
• Update Time: 2025-07-23

5-(Aminomethyl)-3-[(tert-butoxy)carbonyl]-3-azabicyclo[3.1.0]hexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(aminomethyl)-3-[(tert-butoxy)carbonyl]-3-azabicyclo[3.1.0]hexane-1-carboxylic acid
• 2137917-84-9
• EN300-739910
• 5-(Aminomethyl)-3-[(tert-butoxy)carbonyl]-3-azabicyclo[3.1.0]hexane-1-carboxylic acid

• Inchi： 1S/C12H20N2O4/c1-10(2,3)18-9(17)14-6-11(5-13)4-12(11,7-14)8(15)16/h4-7,13H2,1-3H3,(H,15,16)
• InChI Key： NBWDSWIKTGKZFR-UHFFFAOYSA-N
• SMILES： OC(C12CN(C(=O)OC(C)(C)C)CC1(CN)C2)=O

Computed Properties

• Exact Mass: 256.14230712g/mol
• Monoisotopic Mass: 256.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 92.9Ų

Additional information on 5-(Aminomethyl)-3-[(tert-butoxy)carbonyl]-3-azabicyclo[3.1.0]hexane-1-carboxylic acid

Introduction to 5-(Aminomethyl)-3-[(tert-butoxy)carbonyl]-3-azabicyclo[3.1.0]hexane-1-carboxylic acid (CAS No. 2137917-84-9)

5-(Aminomethyl)-3-[(tert-butoxy)carbonyl]-3-azabicyclo[3.1.0]hexane-1-carboxylic acid, identified by the CAS number 2137917-84-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of bicyclic amines, featuring a unique structural framework that combines a seven-membered azabicycloalkane core with functional groups that enhance its potential as a bioactive molecule.

The structural motif of 5-(Aminomethyl)-3-[(tert-butoxy)carbonyl]-3-azabicyclo[3.1.0]hexane-1-carboxylic acid is characterized by the presence of a primary amine group at the 5-position, a tert-butoxycarbonyl (Boc) protected amine at the 3-position, and a carboxylic acid moiety at the 1-position. This arrangement not only provides a stable scaffold for further chemical modifications but also introduces multiple reactive sites that can be exploited for the development of novel therapeutic agents.

The Boc protection of the amine group is particularly noteworthy, as it serves to prevent unwanted side reactions during synthetic processes while maintaining the reactivity of the primary amine for subsequent derivatization. This protective group is commonly employed in peptide synthesis and drug development to ensure high yields and purity of the final product.

The azabicyclo[3.1.0]hexane core is a key feature of this compound, offering a rigid three-dimensional structure that can mimic natural product scaffolds and facilitate specific interactions with biological targets. Bicyclic compounds are widely recognized for their pharmacological potential due to their ability to fit into binding pockets of enzymes and receptors with high specificity and affinity.

Recent advancements in medicinal chemistry have highlighted the importance of bicyclic amines in drug discovery. These compounds often exhibit improved pharmacokinetic properties, such as enhanced solubility and metabolic stability, compared to their acyclic counterparts. The structural complexity of 5-(Aminomethyl)-3-[(tert-butoxy)carbonyl]-3-azabicyclo[3.1.0]hexane-1-carboxylic acid makes it an attractive candidate for further exploration in this area.

One of the most promising applications of this compound is in the development of kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The unique structural features of 5-(Aminomethyl)-3-[(tert-butoxy)carbonyl]-3-azabicyclo[3.1.0]hexane-1-carboxylic acid suggest that it may be capable of selectively targeting specific kinases by forming precise interactions within their active sites.

In addition to its potential as an inhibitor, this compound may also serve as a valuable intermediate in the synthesis of more complex molecules. The presence of multiple functional groups allows for diverse chemical transformations, enabling researchers to tailor its properties for specific applications.

The synthesis of 5-(Aminomethyl)-3-[(tert-butoxy)carbonyl]-3-azabicyclo[3.1.0]hexane-1-carboxylic acid involves multi-step organic reactions, including cyclization, functional group interconversions, and protection-deprotection strategies. The use of advanced synthetic methodologies ensures high yields and purity, which are essential for pharmaceutical applications.

Recent studies have demonstrated the utility of azabicycloalkanes in modulating enzyme activity and receptor binding. For instance, derivatives of azabicycloalkanes have been shown to exhibit potent inhibitory effects on enzymes such as cyclooxygenase (COX) and matrix metalloproteinases (MMPs). The structural similarity between these compounds and 5-(Aminomethyl)-3-[(tert-butoxy)carbonyl]-3-azabicyclo[3.1.0]hexane-1-carboxylic acid suggests that it may share similar pharmacological properties.

The primary amine group at the 5-position provides an opportunity for further derivatization, allowing researchers to introduce additional functional groups or linkers that can enhance binding affinity or improve pharmacokinetic profiles. This flexibility makes 5-(Aminomethyl)-3-[(tert-butoxy)carbonyl]-3-azabicyclo[3.1.0]hexane-1-carboxylic acid a versatile building block for drug discovery efforts.

The carboxylic acid moiety at the 1-position can be used to form esters or amides, which are common modifications in drug development aimed at improving solubility and bioavailability. These derivatives may exhibit enhanced efficacy or reduced toxicity compared to the parent compound.

Current research in pharmaceutical chemistry is increasingly focused on developing small molecules with novel structures that can overcome existing challenges in drug therapy, such as resistance and side effects. The unique structural features of 5-(Aminomethyl)-3-[(tert-butoxy)carbonyl]-3-azabicyclo[3.1.0]hexane-1-carboxylic acid position it as a promising candidate for addressing these challenges.

In conclusion, 5-(Aminomethyl)-3-[(tert-butoxy)carbonyl]-3-azabicyclo[3.1.0]hexane-1-carboxylic acid (CAS No. 2137917-84-9) represents an exciting opportunity for further exploration in medicinal chemistry and drug development. Its unique structural framework, combined with its multiple reactive sites, makes it a valuable candidate for designing novel therapeutic agents with improved pharmacological properties.